1-(bromomethyl)-1-ethylcyclohexane
Overview
Description
Bromomethyl compounds are generally used as intermediates in organic synthesis . They are often employed in the creation of larger, more complex molecules in pharmaceuticals and other chemical products .
Synthesis Analysis
The synthesis of bromomethyl compounds typically involves the bromination of a precursor molecule . For example, bromination of pyrene derivatives involves the strategic functionalisation of pyrene at non-K region and nodal positions .Molecular Structure Analysis
The molecular structure of bromomethyl compounds can be determined using various techniques such as IR spectroscopy, NMR spectroscopy, and mass spectrometry . These techniques provide information about the types of atoms in the molecule and their connectivity .Chemical Reactions Analysis
Bromomethyl compounds can undergo a variety of chemical reactions. For example, they can participate in nucleophilic substitution reactions, where the bromine atom is replaced by a nucleophile . They can also react with reducing agents, leading to vigorous reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of bromomethyl compounds can vary widely depending on their specific structure. They are typically colorless, odorless, and nonflammable gases or liquids . Their reactivity can be influenced by factors such as the presence of other functional groups in the molecule .Mechanism of Action
The mechanism of action of bromomethyl compounds often involves the formation of a bromomethyl anion, which is stabilized by the presence of a solvent. This anion then reacts with the substrate to form the desired product.
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(bromomethyl)-1-ethylcyclohexane involves the bromination of 1-ethylcyclohexene followed by the addition of a methyl group to the resulting bromoalkene.", "Starting Materials": [ "1-ethylcyclohexene", "N-bromosuccinimide (NBS)", "Acetone", "Methanol", "Sodium hydroxide (NaOH)", "Hydrochloric acid (HCl)" ], "Reaction": [ "1. Dissolve 1-ethylcyclohexene in acetone.", "2. Add N-bromosuccinimide (NBS) to the solution and stir at room temperature for several hours.", "3. Add methanol to the reaction mixture to quench the reaction.", "4. Filter the precipitated solid and wash with methanol.", "5. Dissolve the solid in a solution of sodium hydroxide (NaOH) and methanol.", "6. Add formaldehyde to the solution and stir at room temperature for several hours.", "7. Acidify the reaction mixture with hydrochloric acid (HCl) to precipitate the product.", "8. Filter the product and wash with water and acetone.", "9. Dry the product under vacuum to obtain 1-(bromomethyl)-1-ethylcyclohexane." ] } | |
CAS RN |
1498749-61-3 |
Product Name |
1-(bromomethyl)-1-ethylcyclohexane |
Molecular Formula |
C9H17Br |
Molecular Weight |
205.1 |
Purity |
95 |
Origin of Product |
United States |
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